![molecular formula C11H17NO B1452701 3-Cyclopropyl-3-azabicyclo[3.3.1]nonan-9-one CAS No. 1000931-18-9](/img/structure/B1452701.png)
3-Cyclopropyl-3-azabicyclo[3.3.1]nonan-9-one
Overview
Scientific Research Applications
NMR Studies of 3-Azabicyclo[3.3.1]nonan-9-ones
Abstract : The synthesis and detailed NMR analysis of various substituted 3-azabicyclo[3.3.1]nonan-9-ones, including 3-Cyclopropyl-3-azabicyclo[3.3.1]nonan-9-one, are presented. The NMR studies, including H,H-COSY, HET-COSY, HMBC, NOESY, and dynamic NMR, provide unambiguous stereochemical assignments and confirm that these compounds exist in a twin-chair conformation with equatorial orientation of substituents. This detailed structural insight is crucial for understanding the chemical properties and potential applications of these compounds (Park, Jeong, & Parthiban, 2011).
Crystal Structure and Stereochemistry
Abstract : The crystal structure and stereochemistry of 2,4-Bis(2-methoxyphenyl)-3-azabicyclo[3.3.1]nonan-9-one, a structural relative of this compound, were examined. The molecule displays a double chair conformation with equatorial orientations of the 2-methoxyphenyl substituents. This study contributes to the understanding of the stereochemical behavior of these compounds, aiding in the development of their applications (Parthiban, Ramkumar, Kim, Son, & Jeong, 2009).
Antimicrobial Evaluation
Abstract : The antimicrobial properties of novel 2-[(2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydrazono]-4-phenyl-2,3-dihydrothiazoles were assessed. These compounds, derived from the backbone structure of 3-azabicyclo[3.3.1]nonan-9-ones, demonstrated significant growth inhibition against various microorganisms, indicating potential application in antimicrobial treatments (Ramachandran, Parthiban, Rani, Jayanthi, Kabilan, & Jeong, 2011).
Novel Compounds with Antimicrobial Properties
Abstract : A series of new compounds, derived from 3-azabicyclo[3.3.1]nonan-9-ones, were synthesized and evaluated for their antimicrobial properties. These studies highlighted certain compounds with potent activity against bacteria and fungi, suggesting potential applications in combating microbial infections (Umamatheswari & Kabilan, 2011).
Synthesis and Characterization for Antimicrobial Applications
Abstract : The synthesis, characterization, and biological evaluation of various 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one derivatives were conducted. These derivatives demonstrated significant antimicrobial activity, highlighting their potential in pharmaceutical applications to combat various microbial infections (Ramachandran, Rani, & Kabilan, 2009).
properties
IUPAC Name |
3-cyclopropyl-3-azabicyclo[3.3.1]nonan-9-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c13-11-8-2-1-3-9(11)7-12(6-8)10-4-5-10/h8-10H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJBDOXZFASAJEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC(C1)C2=O)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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